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Compound of Interest

Compound Name: Sodium camphorsulfonate

Cat. No.: B146221

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of sodium camphorsulfonate, a
compound with significant applications in the pharmaceutical industry. It details the chemical
identity, including CAS numbers and synonyms for its racemic and enantiomeric forms, and
presents its physicochemical properties in a structured format. The guide outlines the synthesis
and purification processes with cited experimental parameters. Furthermore, it delves into the
pharmacological effects of sodium camphorsulfonate as a cardiotonic and respiratory
stimulant, elucidating its mechanism of action through signaling pathway diagrams. Detailed
experimental protocols for the analysis of sodium camphorsulfonate using High-Performance
Liquid Chromatography (HPLC) are also provided. This document is intended to be a valuable
resource for researchers and professionals involved in drug discovery and development.

Chemical Identity and Synonyms

Sodium camphorsulfonate is the sodium salt of camphorsulfonic acid. It exists as a racemic
mixture and as individual enantiomers, each identified by a unique CAS number.
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Form CAS Number Synonyms

(+)-10-Camphorsulfonic acid

) ) sodium salt, Sodium (x)-10-
Racemic ((x)-Sodium 10-
34850-66-3 camphorsulfonate, DL-10-
camphorsulfonate)

Camphorsulfonic acid sodium

salt

Sodium (+)-10-
camphorsulfonate, (1S,4R)-2-
(+)-Enantiomer ((1S,4R)-

Sodium 10-camphorsulfonate)

Oxobornane-10-sulfonic acid
21791-94-6 _

sodium salt, D-

Camphorsulfonic acid sodium

salt, Sodium camsylate[1][2]

(-)-Enantiomer ((1R,4S)-

Sodium 10-camphorsulfonate)

o L(-)-10-Camphorsulfonic acid
Not explicitly found )
sodium salt

Physicochemical Properties

A summary of the key physicochemical properties of sodium camphorsulfonate is presented

below.
Property Value Reference
Molecular Formula C1o0H15NaO4S [3]
Molecular Weight 254.28 g/mol [1]
Appearance White to off-white crystalline 4]
powder

Melting Point 215-220 °C [3]
286-288 °C (for racemic form) [5]

Solubility Highly soluble in water [3]
Density Approximately 1.5 g/cm3 [3]
Odor Typical camphor-like odor [3]
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Synthesis and Manufacturing

The synthesis of sodium camphorsulfonate is typically a two-step process involving the
sulfonation of camphor followed by neutralization.[3]

Experimental Protocol: Synthesis of Camphorsulfonic
Acid

This protocol is adapted from a standard procedure for the synthesis of D,L-10-
camphorsulfonic acid.[6]

Materials:

o Concentrated sulfuric acid (6 moles)

Acetic anhydride (12 moles)

D,L-camphor (6 moles), coarsely powdered

Ice-salt mixture

Anhydrous ether

Procedure:

In a 3-liter, three-necked, round-bottomed flask equipped with a powerful stirrer, a dropping
funnel, and a thermometer, place 588 g (366 ml, 6 moles) of concentrated sulfuric acid.

e Cool the flask in an ice-salt mixture and start the stirrer.

e Add 1216 g (1170 ml, 12 moles) of acetic anhydride at a rate that maintains the temperature
below 20°C.

» Remove the dropping funnel and add 912 g (6 moles) of coarsely powdered D,L-camphor.
The addition should be slow initially and may take 1-1.5 hours.

o Close the flask and continue stirring until the camphor is dissolved.
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o Stop stirring and let the mixture stand for 36 hours, allowing the ice bath to melt.

o Collect the precipitated camphorsulfonic acid on a suction filter and wash with anhydrous
ether.

o Dry the product in a vacuum desiccator at room temperature. The expected yield is 530-580
g (38-42%) of nearly white crystalline product.

Experimental Protocol: Neutralization to Sodium
Camphorsulfonate

This protocol is based on general neutralization procedures.[3][7]

Materials:

Camphorsulfonic acid (1 mole)

Deionized water

Sodium bicarbonate

Activated carbon

Procedure:

¢ Dissolve camphorsulfonic acid in deionized water (a common weight ratio is 1:0.8).[7]
e Slowly add sodium bicarbonate with stirring until the pH of the solution reaches 7.0.

e Add activated carbon (approximately 0.01 times the weight of the acid) to decolorize the
solution.[7]

¢ Filter the solution while hot to remove the activated carbon.

o The filtrate can then be concentrated and cooled to induce crystallization of sodium
camphorsulfonate, or it can be spray-dried to obtain the final product.[7]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b146221?utm_src=pdf-body
https://www.benchchem.com/product/b146221?utm_src=pdf-body
https://www.fengchengroup.com/pharmaceutical-api/functional-api/sodium-camphorsulfonate-or-sodium.html
https://patents.google.com/patent/CN104402708A/en
https://patents.google.com/patent/CN104402708A/en
https://patents.google.com/patent/CN104402708A/en
https://www.benchchem.com/product/b146221?utm_src=pdf-body
https://www.benchchem.com/product/b146221?utm_src=pdf-body
https://patents.google.com/patent/CN104402708A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Camphor
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Sample Preparation

— Chiral Column . - q UV Detection Data Analysis
(Dissolve & Filter) RIPLS (e (e.g., Chiralcel OD-H) EENTDETE SR (~285 nm) (Peak Integration, ee% Calculation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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